6-[4-(3-Methyl-benzyloxy)-phenoxy]-nicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “6-[4-(3-Methyl-benzyloxy)-phenoxy]-nicotinic acid” is a complex organic molecule that contains a nicotinic acid moiety (a pyridine ring with a carboxylic acid group), which is substituted at the 6-position with a phenoxy group. This phenoxy group is further substituted at the 4-position with a benzyloxy group, which itself is substituted at the 3-position with a methyl group .
Molecular Structure Analysis
The molecular structure of this compound would be expected to be fairly complex, due to the presence of multiple aromatic rings and ether linkages. The presence of the carboxylic acid group would also introduce polarity into the molecule .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the carboxylic acid group could be esterified or reduced, the ether linkages could be cleaved under acidic conditions, and the aromatic rings could undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be expected to be influenced by its structure. The presence of multiple aromatic rings and ether linkages would likely make it relatively non-polar and insoluble in water, while the carboxylic acid group would introduce some polarity and could potentially allow for hydrogen bonding .Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to target theCD38 molecule . CD38 is a transmembrane glycoprotein with ectoenzymatic activity and is highly and uniformly expressed on multiple myeloma (MM) cells .
Biochemical Pathways
Cd38-targeting antibodies have been found to induce adaptive immune responses and modulate the bone marrow niche in mm .
Result of Action
Cd38-targeting antibodies have been found to revolutionize the therapeutic landscape, leading to high rates of complete remission and increasing depth of response .
properties
IUPAC Name |
6-[4-[(3-methylphenyl)methoxy]phenoxy]pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO4/c1-14-3-2-4-15(11-14)13-24-17-6-8-18(9-7-17)25-19-10-5-16(12-21-19)20(22)23/h2-12H,13H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPTBWRWVISNJCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)COC2=CC=C(C=C2)OC3=NC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.